Cas no 93601-68-4 (2-O-(a-D-Galactopyranosyl)-D-galactose)

2-O-(α-D-Galactopyranosyl)-D-galactose is a disaccharide composed of two galactose units linked via an α-1,2-glycosidic bond. This compound is of interest in glycobiology and carbohydrate chemistry due to its structural role in oligosaccharide and glycoconjugate synthesis. It serves as a key intermediate in the study of enzymatic glycosylation mechanisms and microbial metabolism. Its well-defined structure makes it valuable for research applications, including the investigation of carbohydrate-protein interactions and the development of diagnostic tools. The purity and stability of 2-O-(α-D-Galactopyranosyl)-D-galactose ensure reliable performance in analytical and synthetic workflows, supporting advancements in glycoscience.
2-O-(a-D-Galactopyranosyl)-D-galactose structure
93601-68-4 structure
Product Name:2-O-(a-D-Galactopyranosyl)-D-galactose
CAS No:93601-68-4
MF:C12H22O11
MW:342.296485424042
CID:801436
PubChem ID:4623424
Update Time:2025-06-11

2-O-(a-D-Galactopyranosyl)-D-galactose Chemical and Physical Properties

Names and Identifiers

    • D-Galactose, 2-O-a-D-galactopyranosyl-
    • 2-O-(α-D-Galactopyranosyl)-D-galactose
    • 2-O-(A-D-GALACTOPYRANOSYL)-D-GALACTOSE
    • 2-O-Hexopyranosylhexopyranose
    • 6-(hydroxymethyl)-3-[6-(hydroxymethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-oxane-2,4,5-triol
    • A815313
    • SCHEMBL24107859
    • 2-O-(alpha-D-Galactopyranosyl)-D-galactose
    • CHEBI:183869
    • A-D-Galactopyranosyl)-D-galactose
    • 7286-57-9
    • 2-O-(beta-D-Mannopyranosyl)-D-mannose
    • FT-0771222
    • AKOS015919192
    • 6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol
    • 2-O-(
    • 2-O-(b-D-Galactopyranosyl)-D-galactopyranose
    • FT-0668930
    • 20429-79-2
    • 50728-38-6
    • 6-(hydroxymethyl)-3-[[3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]oxane-2,4,5-triol
    • DTXSID90404997
    • SCHEMBL14342375
    • 2-O-(a-D-Galactopyranosyl)-D-glucopyranose
    • FT-0670943
    • 93601-68-4
    • (2S,3R,4S,5S,6R)-6-(hydroxymethyl)-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-2,4,5-triol
    • (3R,4S,5R,6R)-6-(hydroxymethyl)-3-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-2,4,5-triol
    • DB-045215
    • 2-O-a-D-Glucopyranosyl-D-galactopyranose
    • 2-O-(a-D-Galactopyranosyl)-D-galactose
    • Inchi: 1S/C12H22O11/c13-1-3-6(16)8(18)10(11(20)21-3)23-12-9(19)7(17)5(15)4(2-14)22-12/h3-20H,1-2H2
    • InChI Key: HIWPGCMGAMJNRG-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)O)O)C1C(O)OC(CO)C(C1O)O

Computed Properties

  • Exact Mass: 342.11621151g/mol
  • Monoisotopic Mass: 342.11621151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.2
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.8±0.1 g/cm3
  • Melting Point: 100-105oC
  • Boiling Point: 700.9±60.0 °C at 760 mmHg
  • Flash Point: 377.7±32.9 °C
  • Solubility: Water (Slightly)
  • PSA: 189.53000
  • LogP: -5.39720
  • Vapor Pressure: 0.0±5.0 mmHg at 25°C

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Additional information on 2-O-(a-D-Galactopyranosyl)-D-galactose

Comprehensive Overview of 2-O-(a-D-Galactopyranosyl)-D-galactose (CAS No. 93601-68-4): Structure, Applications, and Research Insights

2-O-(a-D-Galactopyranosyl)-D-galactose (CAS No. 93601-68-4) is a disaccharide derivative composed of two D-galactose units linked via an α-glycosidic bond. This unique structure positions it as a critical molecule in glycobiology, food science, and pharmaceutical research. Its systematic name, 2-O-α-D-galactopyranosyl-D-galactose, reflects its precise biochemical configuration, which has garnered attention for its potential in prebiotic formulations, gut health enhancement, and functional food development. Below, we delve into its properties, applications, and relevance to contemporary scientific trends.

The growing interest in gut microbiome modulation has spotlighted compounds like 2-O-(a-D-Galactopyranosyl)-D-galactose. As a galactooligosaccharide (GOS) analog, it exhibits bifidogenic effects, promoting the growth of beneficial bacteria such as Bifidobacterium and Lactobacillus. This aligns with the surge in consumer demand for synbiotics and digestive health products. Researchers are also exploring its role in immune modulation, leveraging its ability to interact with gut-associated lymphoid tissue (GALT).

In the realm of infant nutrition, 2-O-(a-D-Galactopyranosyl)-D-galactose is studied as a mimic of human milk oligosaccharides (HMOs), which are pivotal for neonatal immune development. With HMOs gaining traction in baby formula innovations, this compound offers a cost-effective alternative for replicating the bioactivity of natural breast milk components. Its low-calorie and non-cariogenic properties further make it suitable for diabetic-friendly and dental health applications.

From a structural perspective, the α-1,2 linkage in 2-O-(a-D-Galactopyranosyl)-D-galactose confers resistance to enzymatic hydrolysis in the upper gastrointestinal tract, enabling its prebiotic functionality. Advanced analytical techniques like NMR spectroscopy and mass spectrometry have been employed to validate its purity and configuration, ensuring compliance with pharmaceutical-grade standards. Such rigor is essential for its use in drug delivery systems, where it serves as a carrier for targeted release.

Beyond health sciences, this compound finds utility in cosmeceuticals. Its moisture-retention capabilities and anti-glycation properties are exploited in anti-aging skincare formulations. The rise of clean beauty trends has amplified demand for naturally derived ingredients like 2-O-(a-D-Galactopyranosyl)-D-galactose, which aligns with EWG-certified and vegan product requirements.

Ongoing research investigates its potential in neuroprotection and metabolic syndrome management, addressing modern health challenges like Alzheimer’s disease and obesity. As synthetic biology advances, microbial fermentation routes for scalable production of 2-O-(a-D-Galactopyranosyl)-D-galactose are being optimized, reducing reliance on traditional extraction methods and supporting sustainable biotechnology.

In summary, 2-O-(a-D-Galactopyranosyl)-D-galactose (CAS No. 93601-68-4) exemplifies the convergence of tradition and innovation. Its multifaceted applications—from nutraceuticals to biomaterials—underscore its significance in addressing global health and sustainability goals. As interdisciplinary research expands, this compound is poised to play a transformative role in science and industry.

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